Cas no 18234-46-3 (Baldrinal)

• Product Name: Baldrinal
• CAS No: 18234-46-3
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 50985
• PubChem ID: 159846
• Update Time: 2025-04-18

Baldrinal Chemical and Physical Properties

Names and Identifiers

• Baldrinal
• 11-Acetoxyvibrutinal
• AKOS015896843
• NS00094743
• HY-N2401
• 4-(Hydroxymethyl)cyclopenta(c)pyran-7-carboxaldehyde acetate
• Cyclopenta[c]pyran-7-carboxaldehyde, 4-[(acetyloxy)methyl]-
• (7-Formylcyclopenta[c]pyran-4-yl)methyl acetate
• (7-Formylcyclopenta[c]pyran-4-yl)methylacetate
• 18234-46-3
• Cyclopenta(c)pyran-7-carboxaldehyde, 4-((acetyloxy)methyl)-
• XB178325
• CHEBI:80746
• CCRIS 2663
• DTXSID60171285
• AC-34191
• MS-23201
• Q27149799
• FT-0776431
• SCHEMBL11487523
• BRN 5942017
• Cyclopenta[c]pyran-7-carboxaldehyde, 4-(hydroxymethyl)-, acetate
• Cyclopenta(c)pyran-7-carboxaldehyde, 4-(hydroxymethyl)-, acetate
• (7-Formylcyclopenta[c]pyran-4-yl)methyl acetate #
• CS-0022603
• DA-61484
• DTXCID4093776
• (7-formylcyclopenta(c)pyran-4-yl)methyl acetate
• Cyclopenta(c)pyran-7-carboxaldehyde, 4-((acetyloxy)methyl)-(9CI)

• Inchi： 1S/C12H10O4/c1-8(14)16-6-10-5-15-7-12-9(4-13)2-3-11(10)12/h2-5,7H,6H2,1H3
• InChI Key： QIUOVIRIFZOCLL-UHFFFAOYSA-N
• SMILES： O1C=C(COC(C)=O)C2=CC=C(C=O)C2=C1

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.20
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 56.51000
• LogP: 2.26000

Baldrinal Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes